Cas no 32986-56-4 (tobramycin)

Tobramycin, also known as Anxin \ topromycin, is a white to gray hygroscopic powder chemical with molecular formula of c18h37n5o9 and molecular weight of 467.51400. it is easily soluble in water, very slightly soluble in ethanol, and almost insoluble in chloroform and diethyl ether, The pH value of 10% aqueous solution is 9.0~11.0. clinically, it is mainly suitable for the treatment of neonatal sepsis \ sepsis \ central nervous system infection (including meningitis) \ urogenital system infection \ pulmonary infection and other diseases caused by Gram negative bacilli< Br>
tobramycin structure
tobramycin structure
tobramycin
32986-56-4
C18H37N5O9
467.51
MFCD00077885
53989
24900188

tobramycin Properties

Names and Identifiers

    • tobramycin
    • 1-epitobramycin
    • 3’-deoxykanamycinb
    • 4-[2,6-diamino-2,3,6-trideoxy-alpha-d-glycopyranosyl]-6-[3-amino-3-deoxy-alpha
    • 6-trideoxy-alpha-d-ribo-hexopyranosyl-(1-4))-2-deoxy-
    • d-6-trideoxy-alpha-d-ribohexopyranosyl-(1-6))-2-deoxy
    • d-6-tyrideoxy-alpha-d-ribohexopyranosyl-(1-6))-2-deoxy
    • deoxykanamycinb
    • -d-glycopyranosyl]-2-deoxystreptamine
    • Tobramycin 13C6
    • Tobramycin Base
    • Tobramycin Deuterated
    • gernebcin
    • nebcin
    • nebicina
    • Nebramycin Factor 6
    • NF 6
    • nf6
    • obracin
    • tobra
    • Tobracin
    • tobralex
    • Tobramax
    • tobrex
    • Tyloxapol
    • O-[3-Amino-3-deoxy-α-D-glucopyranosyl-(1→6)]-O-[2,6-diamino-2,3,6-trideoxy-α-D-ribo-hexopyranosyl-(1→4)]-2-deoxy-D-streptamine
    • O-[3-Amino-3-deoxy-alpha-D-glucopyranosyl-(1→6)]-O-[2,6-diamino-2,3,6-trideoxy-alpha-D-ribohexopyranosyl-(1→4)]-2-deoxy-D-streptamine
    • Deoxykanamycin B
    • Tobramaxin
    • O-3-Amino-3-deoxy-alpha-D-glucopyranosyl-(1-6)-O-(2,6-diamino-2,3,6-trideoxy-alpha-D-ribohexopyranosyl-(1-4))-2-deoxy-D-streptamine
    • Tobramycin (JP17/USP)
    • CHEBI:28864
    • NEBRAMYCIN
    • NSC-180514
    • HMS2092M17
    • vantobra
    • KBioSS_001552
    • KBioGR_001104
    • Tobramicin
    • EINECS 251-322-5
    • Tobramycine
    • Gotabiotic
    • TOBRAMYCIN COMPONENT OF TOBRADEX ST
    • 4-(2,6-Diamino-2,3,6-trideoxy-alpha-D-glycopyranosyl)-6-(3-amino-3-deoxy-alpha-D-glycopyranosyl)-2-deoxystreptamine
    • Tenemycin
    • BRN 1357507
    • SR-01000721898-2
    • Spectrum5_001038
    • SMR000058793
    • O-3-Amino-3-deoxy-alpha-D-glucopyranosyl-(1-4)-O-(2,6-diamino-2,3,6-trideoxy-alpha-D-ribohexopyranosyl-(1-4))-2-deoxy-D-streptamine
    • Spectrum2_000078
    • D-Streptamine, O-3-amino-3-deoxy-.alpha.-D-glucopyranosyl-(1->6)-O-[2,6-diamino-2,3,6-trideoxy-.alpha.-D-ribo-hexopyranosyl-(1->4)]-2-deoxy-
    • TOBRAMYCIN (USP MONOGRAPH)
    • Tobramycin Inhalation
    • BDBM50366778
    • Streptamine, O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1-4)-O-(2,6-diamino-2,3,6-trideoxy-alpha-D-ribohexopyranosyl-(1-6))-2-deoxy-, D-
    • torbamycin
    • VZ8RRZ51VK
    • TOBRAMYCIN [INN]
    • TOBRAMYCIN (MART.)
    • Tobramycin (USAN:USP:INN:BAN:JAN)
    • (2S,3R,4S,5S,6R)-4-amino-2-{[(1S,2S,3R,4S,6R)-4,6-diamino-3-{[(2R,3R,5S,6R)-3-amino-6-(aminomethyl)-5-hydroxyoxan-2-yl]oxy}-2-hydroxycyclohexyl]oxy}-6-(hydroxymethyl)oxane-3,5-diol
    • BRD-K05619559-001-12-7
    • NSC 180514
    • CAS-32986-56-4
    • HMS3713N09
    • TOBRAMYCIN (EP MONOGRAPH)
    • Spectrum3_000588
    • DB00684
    • ZYLET COMPONENT TOBRAMYCIN
    • TOBRAMYCIN (USP-RS)
    • Tobrased
    • Tobramicina
    • O-3-Amino-3-deoxy-alpha-D-glucopyranosyl-(1-4)-O-(2,6-diamino-2,3,6-trideoxy-alpha-D-ribo-hexopyranosyl-(1-6))-2-deoxy-L-streptamine
    • MLS000069544
    • NCGC00178852-01
    • Bethkis
    • HSDB 3259
    • TOBRASONE COMPONENT TOBRAMYCIN
    • Tobradistin
    • DTXCID903680
    • Tobramycinum (Latin)
    • Tobi Podhaler
    • Tobramycin,(S)
    • TOBRAMYCIN [WHO-DD]
    • TOBRADEX ST COMPONENT TOBRAMYCIN
    • BSPBio_000587
    • Nebcin (Sulfate)
    • HB4564
    • O-3-Amino-3-deoxy-?-D-glucopyranosyl-(1-6)-O-[2,6-diamino-2,3,6-trideoxy-?-D-ribohexopyranosyl-(1-4)]-2-deoxy-D-streptamine
    • SPRC-AB01
    • Nebicin
    • Tenebrimycin
    • SR-05000001726
    • TOBRAMYCIN [ORANGE BOOK]
    • C18H37N5O9
    • TobramycinInhalation Solution Pak
    • Tox21_110626
    • O-3-Amino-3-deoxy-alpha-D-glucopyranosyl-(1-6)-O-[2,6-diamino-2,3,6-trideoxy-alpha-D-ribohexopyranosyl-(1-4)]-2-deoxy-D-streptamine
    • Obramycin
    • Tobramycine [INN-French]
    • BPBio1_000647
    • Nebramycin factir 6
    • TOBRAMYCIN [JAN]
    • KBio2_004120
    • Tobramycine (INN-French)
    • TOBRAMYCIN COMPONENT OF TOBRADEX
    • SR-05000001726-2
    • TOBRAMYCIN [USP-RS]
    • D-Streptamine, O-3-amino-3-deoxy-.alpha.-D-glucopyranosyl-(1?6)-O-[2,6-diamino-2,3,6-trideoxy-.alpha.-D-ribo-hexopyranosyl-(1?4)]-2-deoxy-
    • TOBRADEX COMPONENT TOBRAMYCIN
    • BSPBio_002036
    • Tobramycinum (INN-Latin)
    • SPECTRUM1500579
    • SR-01000721898
    • BIDD:GT0503
    • AB00052438-12
    • s2514
    • Streptamine, O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1-4)-O-(2,6-diamino-2,3,6-tyrideoxy-alpha-D-ribohexopyranosyl-(1-6))-2-deoxy-, D-
    • TOBRAMYCIN [VANDF]
    • Q-201837
    • HY-B0441
    • NSC-757352
    • O-[3-Amino-3-deoxy-alpha-D-glucopyranosyl-(1-->6)]-O-[2,6-diamino-2,3,6-trideoxy-alpha-D-ribohexopyranosyl-(1-->4)]-2-deoxy-D-streptamine
    • NCGC00178852-02
    • Tobi (TN)
    • Tobramycinum [INN-Latin]
    • Nebramycin Factor 6;Deoxykanamycin B
    • Tobramitsetin
    • HMS2090B16
    • SR-05000001726-1
    • D-STREPTAMINE, O-3-AMINO-3-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL-(1->6)-O-(2,6-DIAMINO-2,3,6-TRIDEOXY-.ALPHA.-D-RIBO-HEXOPYRANOSYL-(1->4))-2-DEOXY-
    • AB00052438_14
    • Tobramicina [INN-Spanish]
    • Q1758380
    • (2S,3R,4S,5S,6R)-4-amino-2-((1S,2S,3R,4S,6R)-4,6-diamino-3-((2R,3R,5S,6R)-3-amino-6-(aminomethyl)-5-hydroxytetrahydro-2H-pyran-2-yloxy)-2-hydroxycyclohexyloxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,5-diol
    • D00063
    • AB00052438_13
    • O-[3-Amino-3-deoxy-alpha-D-glucopyranosyl-(1->6)]-O-[2,6-diamino-2,3,6-trideoxy-alpha-D-ribo-hexopyranosyl-(1->4)]-2-deoxy-D-streptamine
    • GTPL10930
    • C00397
    • UNII-VZ8RRZ51VK
    • O-3-AMINO-3-DEOXY-alpha-D-GLUCOPYRANOSYL-(1->4)-O-(2,6-DIAMINO-2,3,6-TRIDEOXY-alpha-D-RIBO-HEXOPYRANOSYL-(1alpha6))-2-DEOXY-L-STREPTAMINE
    • Tobramycin Ophthalmic Solution
    • TOB
    • Tobramicina (INN-Spanish)
    • D-Streptamine, O-3-amino-3-deoxy-.alpha.-D-glucopyranosyl-(1->6)-O-[2,6-diamino-2,3,6-trideoxy-.alpha.-D-ribohexopyranosyl-(1->4)]-2-deoxy-
    • Nebramycin VI
    • (1S,2S,3R,4S,6R)-4,6-diamino-3-[(2,6-diamino-2,3,6-trideoxy-alpha-D-ribo-hexopyranosyl)oxy]-2-hydroxycyclohexyl 3-amino-3-deoxy-alpha-D-glucopyranoside
    • Nebramycin 6
    • TOBRAMYCIN [MI]
    • NS00003131
    • Tobramycinum
    • Lilly 47663
    • TOY
    • TOBRAMYCIN [EP MONOGRAPH]
    • Tobramycetin
    • Aktob
    • Distobram
    • Tobradex (tobramycin + dexamethasone)
    • Pharmakon1600-01500579
    • T2503
    • O-3-AMINO-3-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL-(1->4)-O-(2,6-DIAMINO-2,3,6-TRIDEOXY-.ALPHA.-D-RIBO-HEXOPYRANOSYL-(1.ALPHA.6))-2-DEOXY-L-STREPTAMINE
    • TOBRAMYCIN SULFATE
    • SPBio_000295
    • HMS2096N09
    • (2S,3R,4S,5S,6R)-4-amino-2-[(1S,2S,3R,4S,6R)-4,6-diamino-3-[(2R,3R,5S,6R)-3-amino-6-(aminomethyl)-5-hydroxy-tetrahydropyran-2-yl]oxy-2-hydroxy-cyclohexoxy]-6-(hydroxymethyl)tetrahydropyran-3,5-diol
    • TOBRAMYCIN COMPONENT OF TOBRASONE
    • AKOS016339662
    • TOBRAMYCIN [USAN]
    • AT02 - Tobramycin
    • TOBRAMYCIN [MART.]
    • Kitabis
    • J01GB01
    • MFCD00077885
    • (2S,3R,4S,5S,6R)-4-amino-2-[(1S,2S,3R,4S,6R)-4,6-diamino-3-[(2R,3R,5S,6R)-3-amino-6-(aminomethyl)-5-hydroxyoxan-2-yl]oxy-2-hydroxycyclohexyl]oxy-6-(hydroxymethyl)oxane-3,5-diol
    • KS-1405
    • Bethkis (TN)
    • D-Streptamine, O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1-6)-O-(2,6-diamino-2,3,6-trideoxy-alpha-D-ribo-hexopyranosyl-(1-4))-2-deoxy-
    • DTXSID8023680
    • Tobrex (TN)
    • KBio2_006688
    • S01AA12
    • 32986-56-4
    • Tobi
    • EN300-7480857
    • KBio3_001536
    • KBio2_001552
    • Tobacin
    • (2S,3R,4S,5S,6R)-4-amino-2-(((1S,2S,3R,4S,6R)-4,6-diamino-3-(((2R,3R,5S,6R)-3-amino-6-(aminomethyl)-5-hydroxytetrahydro-2H-pyran-2-yl)oxy)-2-hydroxycyclohexyl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,5-diol
    • CHEMBL1747
    • NCGC00016814-01
    • Kitabis Pak
    • Tobramycin Inhalation Solution
    • CCG-39936
    • (1S,2S,3R,4S,6R)-4,6-diamino-3-(2,6-diamino-2,3,6-trideoxy-alpha-D-ribo-hexopyranosyloxy)-2-hydroxycyclohexyl 3-amino-3-deoxy-alpha-D-glucopyranoside
    • SBI-0051915.P003
    • 3'-Deoxykanamycin B
    • TOBRAMYCIN [HSDB]
    • Tobracin (TN)
    • SCHEMBL2838
    • Spectrum4_000752
    • Tobramycin, Antibiotic for Culture Media Use Only
    • AB00513858
    • O-3-Amino-3-deoxy-a-D-glucopyranosyl-(1-6)-O-[2,6-diamino-2,3,6-trideoxy-a -D-ribo-hexopyranosyl-(1-4)]-2-deoxy-D-streptamine
    • NSC757352
    • Tobramycin [USAN:USP:INN:BAN:JAN]
    • Spectrum_001072
    • Prestwick3_000544
    • TOBRAMYCIN [USP MONOGRAPH]
    • TOBRAMYCIN COMPONENT OF ZYLET
    • Tobramycin for identification
    • Tobramycin (JP18/USP)
    • BRD-K05619559-001-10-1
    • Nebramycin factor 6
    • Nebcin
    • Tobralex
    • 1-Epitobramycin
    • Tobrex
    • +Expand
    • MFCD00077885
    • NLVFBUXFDBBNBW-PBSUHMDJSA-N
    • InChI=1S/C18H37N5O9/c19-3-9-8(25)2-7(22)17(29-9)31-15-5(20)1-6(21)16(14(15)28)32-18-13(27)11(23)12(26)10(4-24)30-18/h5-18,24-28H,1-4,19-23H2/t5-,6+,7+,8-,9+,10+,11-,12+,13+,14-,15+,16-,17+,18+/m0/s1
    • O[C@@H]([C@@H]1O[C@@]([C@@H](C[C@@H]2O)N)([H])O[C@@H]2CN)[C@H]([C@@H](C[C@@H]1N)N)O[C@@]([C@@H]([C@@H](N)[C@@H]3O)O)([H])O[C@@H]3CO
    • 1357507

Computed Properties

  • 467.259128g/mol
  • 0
  • -6.2
  • 10
  • 14
  • 6
  • 467.259128g/mol
  • 467.259128g/mol
  • 268Ų
  • 32
  • 609
  • 0
  • 14
  • 0
  • 0
  • 0
  • 1

Experimental Properties

  • Stable under recommended storage conditions.
  • Hazardous decomposition products formed under fire conditions - Carbon oxides, nitrogen oxides (NOx).
  • pKb1 = 8.6; pKb2 = 8.8; pKb3 = 9.0 (amines) (est)
  • -2.79430
  • 268.17000
  • 9490
  • 143 ° (C=4, H2O)
  • Soluble in water
  • 741.6°C at 760 mmHg
  • 178°C(lit.)
  • 422.8±32.9 °C
  • H2O: 50 mg/mL, clear, faintly yellow
  • White solid
  • Sensitive to humidity
  • +138 °- +148° (c=1, H2O)
  • 1.3458 (rough estimate)

tobramycin Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00I6SH-5g
Tobramycin
32986-56-4 >94.0%(T)
5g
$117.00 2024-05-05
A2B Chem LLC
AI47809-50mg
Tobramycin
32986-56-4 ≥98%
50mg
$29.00 2024-04-20
Ambeed
A976001-100mg
(2S,3R,4S,5S,6R)-4-Amino-2-(((1S,2S,3R,4S,6R)-4,6-diamino-3-(((2R,3R,5S,6R)-3-amino-6-(aminomethyl)-5-hydroxytetrahydro-2H-pyran-2-yl)oxy)-2-hydroxycyclohexyl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,5-diol
32986-56-4 ≥900ug/mg
100mg
$5.0 2024-08-03
Apollo Scientific
BIT0802-500mg
Tobramycin
32986-56-4
500mg
£80.00 2024-07-19
ChemScence
CS-2547-100mg
Tobramycin
32986-56-4 ≥98.0%
100mg
$60.0 2022-04-27
DC Chemicals
DCAPI1151-100 mg
Tobramycin
32986-56-4 >99%
100mg
$250.0 2022-02-28
Enamine
EN300-7480857-0.05g
(2S,3R,4S,5S,6R)-4-amino-2-{[(1S,2S,3R,4S,6R)-4,6-diamino-3-{[(2R,3R,5S,6R)-3-amino-6-(aminomethyl)-5-hydroxyoxan-2-yl]oxy}-2-hydroxycyclohexyl]oxy}-6-(hydroxymethyl)oxane-3,5-diol
32986-56-4 95%
0.05g
$148.0 2024-05-23
eNovation Chemicals LLC
D480529-5g
Tobramycin
32986-56-4 98%
5g
$312 2022-09-02
Key Organics Ltd
KS-1405-1MG
Tobramycin base
32986-56-4 >97%
1mg
£36.00 2023-09-07
LKT Labs
T5604-25 mg
Tobramycin, Free Base
32986-56-4 ≥98%
25mg
$62.50 2023-07-10

tobramycin Suppliers

WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.
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(CAS:32986-56-4)
WANG HUA
13667159345
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Hubei Hanwei Chemical Co., Ltd
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(CAS:32986-56-4)
LI JUN
15791925948
2801519207@qq.com
ZHENG ZHOU LI BEN Biotechnology Co., Ltd.
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HE LONG FEI
13027610933
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(CAS:32986-56-4)
CAI JING LI
15377658509
2851686519@qq.com
Hubei Xingcheng Biotechnology Co., Ltd
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(CAS:32986-56-4)
MAO QUAN
19171210221
3371991952@QQ.COM
SHEN ZHEN ZHEN QIANG Biotechnology Co., Ltd.
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(CAS:32986-56-4)
YAN JING LI
13670046396
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Shanghai Macklin Biochemical Co., Ltd
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(CAS:32986-56-4)
SHEN JING LI
15221275939
shenlinxing@macklin.cn
Shanghai Jixiang Biotechnology Co.,Ltd
Audited Supplier Audited Supplier
(CAS:32986-56-4)
ZHU JING LI
17651674962
710378061@qq.com
widely chemical reagent
Audited Supplier Audited Supplier
(CAS:32986-56-4)
ZHAO FANG
13385289472
z13385289472@163.com

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